Cas no 314725-14-9 (methyl 4-hydroxy-1-benzothiophene-6-carboxylate)

• Product Name: methyl 4-hydroxy-1-benzothiophene-6-carboxylate
• CAS No: 314725-14-9
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• MDL: MFCD21908500
• CID: 1066922
• PubChem ID: 82372364
• Update Time: 2025-06-14

methyl 4-hydroxy-1-benzothiophene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxy-1-benzothiophene-6-carboxylate
• Benzo[b]​thiophene-​6-​carboxylic acid, 4-​hydroxy-​, methyl ester
• methyl 4-hydroxybenzo[b]thiophene-6-carboxylate
• CS-0450913
• DA-32452
• SCHEMBL21437578
• 314725-14-9
• CS-11828
• SY031059
• MFCD21908500
• Methyl4-Hydroxy-1-benzothiophene-6-carboxylate
• F20178
• Benzo[b]thiophene-6-carboxylic acid, 4-hydroxy-, methyl ester
• AKOS022667291

• MDL： MFCD21908500
• Inchi： 1S/C10H8O3S/c1-13-10(12)6-4-8(11)7-2-3-14-9(7)5-6/h2-5,11H,1H3
• InChI Key： IRAYMNSJGYCOHV-UHFFFAOYSA-N
• SMILES： S1C=CC2C(=CC(C(=O)OC)=CC1=2)O

Computed Properties

• Exact Mass: 208.01900
• Monoisotopic Mass: 208.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.77000
• LogP: 2.39350

Additional information on methyl 4-hydroxy-1-benzothiophene-6-carboxylate

Comprehensive Overview of Methyl 4-Hydroxy-1-Benzothiophene-6-Carboxylate (CAS No. 314725-14-9)

Methyl 4-hydroxy-1-benzothiophene-6-carboxylate (CAS No. 314725-14-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic derivative, featuring a benzothiophene core, is widely studied for its potential applications in drug development, organic electronics, and agrochemical formulations. The compound's unique structural properties, including the 4-hydroxy and 6-carboxylate functional groups, make it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzothiophene derivatives has surged due to their role in designing novel therapeutics, particularly in oncology and anti-inflammatory drug discovery. Researchers are actively exploring the methyl 4-hydroxy-1-benzothiophene-6-carboxylate scaffold to develop inhibitors targeting specific enzymes or receptors. Its CAS No. 314725-14-9 is frequently cited in patent literature, highlighting its industrial relevance. The compound's stability and solubility profile also make it suitable for formulation studies, a topic of growing interest in pharmaceutical R&D.

From a synthetic chemistry perspective, methyl 4-hydroxy-1-benzothiophene-6-carboxylate serves as a key building block for heterocyclic chemistry. Its benzothiophene backbone allows for diverse functionalization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for enhanced bioactivity. The compound's CAS No. 314725-14-9 is often associated with high-purity standards, meeting the stringent requirements of GMP-compliant production.

Environmental and regulatory considerations are also shaping the discourse around benzothiophene-based compounds. With increasing emphasis on green chemistry, researchers are investigating eco-friendly synthetic routes for methyl 4-hydroxy-1-benzothiophene-6-carboxylate. This includes catalytic methods and solvent-free reactions, which reduce waste and energy consumption. Such approaches resonate with the broader push for sustainable chemical manufacturing, a hot topic in both academic and industrial circles.

Analytical characterization of CAS No. 314725-14-9 typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise quality control, particularly for applications requiring high purity, such as pharmaceutical intermediates. The compound's spectral data is well-documented, facilitating its identification and standardization across laboratories—a critical factor for reproducibility in preclinical research.

Looking ahead, the potential of methyl 4-hydroxy-1-benzothiophene-6-carboxylate extends beyond traditional domains. Innovations in material science, such as organic semiconductors and luminescent materials, are exploring its π-conjugated system for electronic properties. This interdisciplinary appeal underscores the compound's versatility and ensures its continued relevance in cutting-edge research. As synthetic methodologies advance and application scopes expand, CAS No. 314725-14-9 remains a compound of significant scientific and commercial interest.